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Compound of Interest

Compound Name: N3PT

Cat. No.: B15610536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of N3PT (N3-pyridyl thiamine), a potent and selective transketolase inhibitor. Adherence to

these guidelines is essential for ensuring laboratory safety and proper environmental

stewardship.

Operational and Disposal Plans
Proper management of N3PT in the laboratory, from receipt to disposal, is critical. The following

procedures provide a step-by-step guide for safe handling and waste management.

Handling and Storage:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling N3PT.[1][2][3]

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure.[1][4]

Storage: Store N3PT in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

[5] For long-term storage of stock solutions, aliquoting is recommended to avoid repeated

freeze-thaw cycles.[5]
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Parameter Value Notes

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month[5]

Sealed storage, away from

moisture.[5]

Solubility

8 mg/mL (23.79 mM) in a

solution of 45% PEG300, 5%

Tween-80, and 50% Saline[5]

Ultrasonic assistance may be

needed for dissolution.[5]

Binding Affinity (Kd)
22 nM (Apo-TK, transketolase

lacking bound thiamine)[5]

N3PT is pyrophosphorylated

before binding to

transketolase.[5]

Disposal Workflow:

The proper disposal of N3PT and its associated waste is paramount. The following workflow

diagram outlines the necessary steps.
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Caption: This diagram outlines the proper segregation, collection, labeling, and disposal

process for N3PT waste.

Step-by-Step Disposal Procedure:

Segregation: At the point of generation, separate N3PT waste into solid, liquid, and sharps

waste streams.

Solid Waste: Includes unused N3PT powder, contaminated gloves, pipette tips, and other

labware.
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Liquid Waste: Consists of unused N3PT solutions.

Sharps Waste: Any contaminated needles or other sharp objects.

Containment:

Place solid waste into a designated, leak-proof hazardous waste container.

Collect liquid waste in a compatible, sealed container. Avoid mixing with other chemical

waste to prevent unknown reactions.

Dispose of sharps in a puncture-resistant sharps container.

Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name

("N3PT" or "N3-pyridyl thiamine"), and the approximate quantity.

Storage: Store waste containers in a designated, secure area away from general lab traffic

until disposal.

Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company. Follow all local, state, and federal regulations

for hazardous waste disposal.[1]

Experimental Protocols
In Vivo Transketolase Inhibition Study:

The following is a summary of an in vivo experimental protocol to assess the inhibitory effect of

N3PT on transketolase activity in tumor-bearing mice.[5]

Animal Model: HCT-116 tumor-bearing nude mice are used.[5]

Preparation of N3PT Solution: A stock solution of N3PT is prepared. For in vivo

administration, a working solution is made, which may involve solvents such as PEG300,

Tween-80, and saline.[5] It is recommended to prepare fresh solutions and use them

promptly.[5]
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Administration: N3PT is administered intravenously (i.v.) at a dosage of 100 mg/kg, twice a

day, for two weeks.[5]

Endpoint: The primary endpoint is the measurement of transketolase activity in blood,

spleen, and tumor cells.[6]

Results: This protocol has been shown to decrease transketolase activity.[5]

Signaling Pathway
Mechanism of Action of N3PT as a Transketolase Inhibitor:

N3PT acts as a thiamine antagonist to inhibit the enzyme transketolase, a key component of

the pentose phosphate pathway.[6]
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Caption: This diagram illustrates how N3PT is activated and subsequently inhibits

transketolase, a key enzyme in the pentose phosphate pathway.

By providing this detailed information, we aim to be your preferred source for laboratory safety

and chemical handling, building trust by delivering value beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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